Cas no 81482-43-1 (1H-Pyrrole-2-carboxylicacid,(3R,4R,7S,8aS,10aR,11R,12R,13R,14R,14aS,14bS)-4-ethyl-3,4,6,7,8,8a,10a,11,12,13,14,14a-dodecahydro-14-hydroxy-7-methoxy-1,3,13-trimethyl-6-oxo-11,14b-epoxy(1E)-14bH-naphth[2,1-e]oxecin-12-ylester)

• Product name: 1H-Pyrrole-2-carboxylicacid,(3R,4R,7S,8aS,10aR,11R,12R,13R,14R,14aS,14bS)-4-ethyl-3,4,6,7,8,8a,10a,11,12,13,14,14a-dodecahydro-14-hydroxy-7-methoxy-1,3,13-trimethyl-6-oxo-11,14b-epoxy(1E)-14bH-naphth[2,1-e]oxecin-12-ylester
• CAS No: 81482-43-1
• MF: C₂₈H₃₇NO₇
• MW: 499.59588
• CID: 725280
• PubChem ID: 6444069

1H-Pyrrole-2-carboxylicacid,(3R,4R,7S,8aS,10aR,11R,12R,13R,14R,14aS,14bS)-4-ethyl-3,4,6,7,8,8a,10a,11,12,13,14,14a-dodecahydro-14-hydroxy-7-methoxy-1,3,13-trimethyl-6-oxo-11,14b-epoxy(1E)-14bH-naphth[2,1-e]oxecin-12-ylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid,(3R,4R,7S,8aS,10aR,11R,12R,13R,14R,14aS,14bS)-4-ethyl-3,4,6,7,8,8a,10a,11,12,13,14,14a-dodecahydro-14-hydroxy-7-methoxy-1,3,13-trimethyl-6-oxo-11,14b-epoxy(1E)-14bH-naphth[2,1-e]oxecin-12-ylester
• 18-deoxynargenicin A1
• Nodusmicin, 18-deoxy-, 9-(1H-pyrrole-2-carboxylate)
• 81482-43-1
• [(3R,4R,5R,6R,7S,8R,11S,13S,16R,17R,18Z)-16-ethyl-6-hydroxy-13-methoxy-5,17,19-trimethyl-14-oxo-2,15-dioxatetracyclo[9.8.0.01,7.03,8]nonadeca-9,18-dien-4-yl] 1H-pyrrole-2-carboxylate

• Inchi： InChI=1S/C28H37NO7/c1-6-20-14(2)12-15(3)28-17(13-21(33-5)27(32)34-20)9-10-18-22(28)23(30)16(4)24(25(18)36-28)35-26(31)19-8-7-11-29-19/h7-12,14,16-18,20-25,29-30H,6,13H2,1-5H3/b15-12-/t14-,16-,17-,18-,20-,21+,22+,23-,24-,25-,28?/m1/s1
• InChI Key： URZYTTZFJXYNJG-FHARIZMYSA-N
• SMILES： CCC1C(C=C(C23C(CC(C(=O)O1)OC)C=CC4C2C(C(C(C4O3)OC(=O)C5=CC=CN5)C)O)C)C

Computed Properties

• Exact Mass: 499.257003
• Monoisotopic Mass: 499.257003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 3.5

Experimental Properties

• Density: 1.26
• Boiling Point: 687.6°C at 760 mmHg
• Flash Point: 369.6°C
• Refractive Index: 1.583